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Compound of Interest

Compound Name:
(2-Diphenylphosphanyl-phenyl)-

methanol

CAS No.: 81073-06-5

Cat. No.: B2979777

Get Quote

Executive Summary & Chemical Profile
(2-Diphenylphosphanyl-phenyl)-methanol (CAS: 76189-55-4) is a functionalized aryl

phosphine commonly used as a hemilabile ligand in homogeneous catalysis. While aryl

phosphines are generally more stable than their alkyl counterparts, this compound presents

specific handling challenges due to its potential for oxidation, environmental toxicity, and irritant

properties.

Effective disposal requires a strategy that mitigates the risk of uncontrolled oxidation

(exothermic generation of phosphine oxides) and prevents aquatic contamination. This guide

prioritizes incineration with proper off-gas scrubbing as the gold standard for final destruction.
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Parameter Data

CAS Number 76189-55-4

Formula C₁₉H₁₇OP

Molecular Weight 292.31 g/mol

Physical State White to off-white solid

Solubility
Organic solvents (DCM, THF); Insoluble in

water

Primary Hazards
Skin/Eye Irritant (H315, H319), Aquatic Chronic

(H413)

Reactivity
Air-sensitive (slow oxidation to phosphine

oxide); Incompatible with strong oxidizers

Critical Safety Directives (The "Why" Behind the
Protocol)
Expert Insight: The primary operational risk with phosphine ligands is not immediate acute

toxicity, but chemical incompatibility in waste streams.

The Oxidation Risk: Phosphines react with atmospheric oxygen to form phosphine oxides.

While (2-Diphenylphosphanyl-phenyl)-methanol is not pyrophoric, placing it in a waste

container with strong oxidizers (e.g., nitric acid waste, peroxides) can trigger a violent

exothermic reaction.

The Environmental Risk: The H413 classification ("May cause long lasting harmful effects to

aquatic life") mandates that this material never be disposed of down the drain. It persists in

the environment and must be thermally destroyed.

Waste Segregation & Decision Logic
Proper disposal begins with characterization. Use the following decision logic to categorize

your waste stream.
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Waste Assessment:
(2-Diphenylphosphanyl-phenyl)-methanol

Physical State?

Pure Solid / Precipitate Solution / Mother Liquor

Pack in Solid Waste Drum
(Label: Organic Solid, Toxic) Contaminants?

Halogenated Solvents
(DCM, Chloroform)

Non-Halogenated Solvents
(THF, Toluene)

Halogenated Waste Stream
(High BTU Incineration)

Non-Halogenated Waste Stream
(Fuel Blending/Incineration)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating phosphine waste streams to ensure compatibility with

incineration protocols.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound or Spill Cleanup)
Application: Expired reagents, spill cleanup materials, or reaction precipitates.

PPE Requirement: Wear nitrile gloves, safety goggles, and a lab coat. Use a dust mask

(N95) if handling fine powder to prevent inhalation (H335).
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Primary Containment: Transfer the solid into a wide-mouth high-density polyethylene (HDPE)

jar or a heavy-duty amber glass jar.

Expert Tip: Do not use metal containers if acidic impurities are suspected.

Labeling: Affix a hazardous waste label.

Constituents: "(2-Diphenylphosphanyl-phenyl)-methanol"[1]

Hazard Checkbox: Irritant, Toxic.[2]

Secondary Containment: Place the primary container inside a clear polyethylene bag (zip-

lock) to prevent contamination of the outer drum.

Final Disposal: Deposit into the lab's Solid Organic Waste drum. This stream is destined for

rotary kiln incineration.

Protocol B: Liquid Waste (Reaction Mixtures)
Application: Mother liquors or reaction solvents containing the ligand.

Solvent Compatibility Check: Ensure the solvent stream does not contain oxidizing agents

(e.g., hydrogen peroxide, permanganate).

Quenching (Optional but Recommended for High Concentrations):

If the concentration of phosphine is high (>5%), consider adding a dilute solution of bleach

(sodium hypochlorite) slowly to the waste stream in a fume hood to convert the phosphine

to the thermodynamically stable phosphine oxide.

Caution: This reaction is exothermic. Cool the receiving flask in an ice bath.

Transfer: Pour into the appropriate solvent waste carboy (Halogenated vs. Non-

Halogenated).

Crucial: Do not overfill. Leave 10% headspace for thermal expansion.
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Record Keeping: Log the addition of the phosphine on the waste container's accumulation

log.

Emergency Response: Spills & Exposure
In the event of an accidental release, immediate action minimizes long-term risks.

Scenario Immediate Action Decontamination

Dry Spill

Evacuate area of unnecessary

personnel. Avoid dust

generation.[1][3][4][5][6][7][8]

Sweep up carefully using a

dust pan and brush. Place in a

sealed bag. Wipe area with a

soap/water solution.[3][6]

Solution Spill
Extinguish ignition sources (if

solvent is flammable).

Absorb with vermiculite or

sand. Do not use combustible

materials like sawdust if

oxidizers are present nearby.

Skin Contact
Remove contaminated clothing

immediately.[1][9][4][10][11]

Wash skin with copious soap

and water for 15 minutes.

Seek medical attention if

irritation persists.

Eye Contact
Rinse cautiously with water for

15 minutes.[3][6][10]

Remove contact lenses if

present.[9][2][4][5][6][7][11]

Consult an ophthalmologist

immediately.

Regulatory & Compliance Codes
When manifesting waste for external pickup, use the following classifications to ensure

compliance with local and international regulations.

US EPA (RCRA): Not listed as a P- or U-listed waste. Classify based on characteristics

(Ignitability D001 if in flammable solvent). If pure solid, classify as "Non-RCRA Regulated

Hazardous Waste" (unless state-specific rules apply).

European Waste Catalogue (EWC):
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16 05 06* (Laboratory chemicals, consisting of or containing hazardous substances).

Disposal Method: Incineration equipped with scrubber (to neutralize phosphorus oxides).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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